Cas no 932240-81-8 (Methyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate)

• Product Name: Methyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
• CAS No: 932240-81-8
• MF: C₉H₆F₃N₃O₂
• MW: 245.158051967621
• CID: 5059610
• Update Time: 2025-06-10

Methyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
• SBB024664
• STK351631
• methyl 7-(trifluoromethyl)-8-hydropyrazolo[1,5-a]pyrimidine-2-carboxylate
• Methyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate

• Inchi： 1S/C9H6F3N3O2/c1-17-8(16)5-4-7-13-3-2-6(9(10,11)12)15(7)14-5/h2-4H,1H3
• InChI Key： REPRLNJJTUJBIO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC2=CC(C(=O)OC)=NN12)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.4
• Topological Polar Surface Area: 56.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Methyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate

Recent Advances in Methyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS: 932240-81-8) Research

Methyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS: 932240-81-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including kinase inhibitors and anti-inflammatory drugs. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

The compound's unique pyrazolo[1,5-a]pyrimidine scaffold, combined with the trifluoromethyl group, imparts significant pharmacological properties, such as enhanced metabolic stability and improved binding affinity to target proteins. Recent publications have explored its role in the design of selective kinase inhibitors, particularly those targeting the JAK/STAT and PI3K/AKT/mTOR pathways, which are critical in cancer and autoimmune diseases. These studies underscore the compound's versatility and potential for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of Methyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate via a one-pot multicomponent reaction, achieving high yields and purity. The study also investigated its derivatization into a series of analogs, which exhibited promising inhibitory activity against several cancer cell lines. These findings suggest that the compound could serve as a valuable scaffold for the discovery of new anticancer agents.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized as a precursor for the development of potent anti-inflammatory agents. The synthesized derivatives showed selective inhibition of COX-2, with minimal effects on COX-1, indicating potential for reduced gastrointestinal side effects compared to traditional NSAIDs. This research highlights the compound's applicability in addressing unmet medical needs in inflammation and pain management.

Ongoing research is also exploring the compound's potential in central nervous system (CNS) disorders. Preliminary data from in vitro and in vivo models suggest that certain derivatives of Methyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate exhibit neuroprotective effects, possibly through modulation of glutamate receptors. These findings open new avenues for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, Methyl 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS: 932240-81-8) continues to be a focal point in medicinal chemistry research due to its versatile scaffold and broad pharmacological potential. Recent studies have expanded its applications in oncology, inflammation, and CNS disorders, paving the way for future drug discovery efforts. Further optimization and clinical validation of its derivatives are anticipated to yield significant therapeutic breakthroughs in the coming years.